![molecular formula C21H18N2O5S2 B2507025 (Z)-N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide CAS No. 476664-36-5](/img/structure/B2507025.png)
(Z)-N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is an organic compound, possibly used as an intermediate in organic synthesis . It contains a benzo[d][1,3]dioxol-5-yl moiety, which is a common structural element in many organic compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, benzo[d][1,3]dioxin-4-one derivatives can be synthesized from salicylic acids and acetylenic esters. The reaction is mediated by CuI and NaHCO3 in acetonitrile .Scientific Research Applications
Antimicrobial Activity
Rhodanine-3-acetic acid-based amides and derivatives demonstrate significant antimicrobial potential against a variety of bacterial, mycobacterial, and fungal pathogens. These compounds have been found active against Mycobacterium tuberculosis, non-tuberculous mycobacteria, and Gram-positive bacteria including methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential in addressing drug-resistant infections (Krátký, Vinšová, & Stolaříková, 2017).
Anti-inflammatory Activity
Several derivatives of this compound class have demonstrated significant anti-inflammatory activity. Notably, specific derivatives synthesized through the modification of N-(3-chloro-4-fluorophenyl) structures showed notable anti-inflammatory effects, indicating the potential for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).
Anticancer Activity
Novel 4-thiazolidinones containing benzothiazole moieties have been screened for their antitumor properties, with some compounds showing anticancer activity against various cancer cell lines including leukemia, melanoma, lung, colon, and breast cancers. This suggests the potential utility of these compounds in cancer therapy (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).
Antioxidant and Anti-inflammatory Compounds
A series of novel compounds synthesized as N-(4-aryl-1,3-thiazol-2-yl) and N-(1,3-benzothiazol-2-yl) derivatives have shown promising antioxidant and anti-inflammatory activity, indicating their dual therapeutic potential (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013).
Structural Analysis
Studies on crystal structures of related compounds provide insights into their chemical behavior and potential interactions with biological targets, which is crucial for the design of more effective therapeutic agents (Galushchinskiy, Slepukhin, & Obydennov, 2017).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5S2/c1-2-26-15-6-3-13(4-7-15)9-18-20(25)23(21(29)30-18)11-19(24)22-14-5-8-16-17(10-14)28-12-27-16/h3-10H,2,11-12H2,1H3,(H,22,24)/b18-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMIUQQRJQSNOEW-NVMNQCDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.